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Compound of Interest

Compound Name: 2-(Allylthio)-2-thiazoline

Cat. No.: B1606775 Get Quote

An In-Depth Analysis of Boiling Point and Density for Research and Development Applications

Abstract
2-(Allylthio)-2-thiazoline is a sulfur-containing heterocyclic compound belonging to the

thiazoline family. Derivatives of thiazolines are integral to numerous natural products and are

recognized for their wide-ranging biological activities, making them significant scaffolds in

medicinal chemistry and drug development.[1][2] Accurate characterization of the fundamental

physical properties of such compounds is a prerequisite for their application in synthesis,

formulation, and quality control. This technical guide provides a comprehensive overview of the

boiling point and density of 2-(Allylthio)-2-thiazoline, outlines authoritative methodologies for

their experimental determination, and explains the scientific rationale behind these protocols to

ensure data integrity and reproducibility for researchers and drug development professionals.

Physicochemical Properties of 2-(Allylthio)-2-
thiazoline
2-(Allylthio)-2-thiazoline (CAS No: 3571-74-2) is a liquid at ambient temperature.[3] Its key

physical properties, as reported in the literature, are summarized below. Understanding these

values is critical for handling, storage, and designing reaction conditions, such as purification

via distillation.
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Property Value Conditions Source(s)

Molecular Formula C₆H₉NS₂ N/A [3][4]

Molecular Weight 159.27 g/mol N/A [3][5]

Boiling Point 92-94 °C at 2 hPa [3][6]

Density 1.16 g/cm³ at 20 °C [3][5][6]

Note: The boiling point is reported at reduced pressure (2 hPa). This is a common practice for

compounds that may decompose at their atmospheric boiling point.

Experimental Determination of Physical Properties
The following sections provide detailed, field-proven protocols for the precise measurement of

boiling point and density. The methodologies are selected for their accuracy and suitability for

the sample quantities typically available in a research setting.

Guiding Principles of Measurement
Boiling Point: The boiling point is the temperature at which a liquid's vapor pressure equals

the external pressure exerted on the liquid.[7] For purity assessment, a sharp, constant

boiling point during distillation is indicative of a pure substance.[8] The micro-reflux method is

an efficient technique that minimizes sample volume while accurately measuring the

temperature at which the liquid and vapor phases are in equilibrium.[7]

Density: Density is an intrinsic physical property defined as the mass of a substance per unit

volume (ρ = m/V).[9][10] It is temperature-dependent; therefore, precise temperature control

is paramount for accurate measurements. The use of a pycnometer, or density bottle, is a

highly accurate method as it allows for precise determination of both the mass and volume of

the liquid.

General Experimental Workflow
The logical flow for determining these key physical properties is illustrated below. This workflow

ensures that sample integrity is maintained and that measurements are performed

systematically for maximum accuracy.
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Sample Preparation

Density Determination
Boiling Point Determination

Obtain 2-(Allylthio)-2-thiazoline Sample

Ensure Sample Purity (e.g., via NMR, GC-MS)

Calibrate Pycnometer
with Deionized Water at 20°C Assemble Micro-Reflux Apparatus

Measure Mass of
Empty, Dry Pycnometer

Fill with Sample & Equilibrate
to 20°C, Measure Mass

Calculate Density
ρ = (m_sample - m_empty) / V_pycnometer

Final Report & Data Validation

Gently Heat Sample
with Stirring

Observe Reflux Ring
Formation

Record Stable Temperature
at Reflux Ring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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